Cas no 1800044-83-0 ((Z)-N-(1-Chloro-1-(2-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide)

• Product Name: (Z)-N-(1-Chloro-1-(2-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
• CAS No: 1800044-83-0
• MF: C₂₁H₂₀Cl₂N₂O₂
• MW: 403.301703453064
• CID: 4727712
• Update Time: 2025-10-14

(Z)-N-(1-Chloro-1-(2-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(1-Chloro-1-(2-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
• AK173099
• N-[(Z)-2-chloro-2-(2-chlorophenyl)-1-(piperidine-1-carbonyl)vinyl]benzamide

• Inchi： 1S/C21H20Cl2N2O2/c22-17-12-6-5-11-16(17)18(23)19(21(27)25-13-7-2-8-14-25)24-20(26)15-9-3-1-4-10-15/h1,3-6,9-12H,2,7-8,13-14H2,(H,24,26)/b19-18-
• InChI Key： OFNKHSMZUJQQID-HNENSFHCSA-N
• SMILES： Cl/C(/C1C=CC=CC=1Cl)=C(/C(N1CCCCC1)=O)\NC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 567
• Topological Polar Surface Area: 49.4

Additional information on (Z)-N-(1-Chloro-1-(2-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide

The Compound CAS No. 1800044-83-0: (Z)-N-(1-Chloro-1-(2-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide

The compound CAS No. 1800044-83-0, known as (Z)-N-(1-Chloro-1-(2-chlorophenyl)-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide group, a piperidine ring, and a chlorine-substituted phenyl group. The (Z)-configuration of the double bond adds another layer of complexity and specificity to its structure.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the benzamide group suggests potential activity as a proteasome inhibitor, a class of drugs used in the treatment of various cancers. Additionally, the piperidine ring is known to enhance bioavailability and stability in biological systems, making this compound a promising candidate for further research in medicinal chemistry.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry. Researchers have employed various strategies, including asymmetric catalysis and enantioselective synthesis, to optimize the production of the (Z)-isomer. These methods not only improve yield but also reduce the environmental impact of the synthesis process.

From a structural standpoint, the compound exhibits interesting physical properties. Its molecular weight is approximately 465 g/mol, and it has a melting point in the range of 250°C to 260°C. The solubility profile of this compound is another critical factor for its application in pharmaceuticals. It shows moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in various chemical reactions and formulations.

In terms of biological activity, recent studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, it has shown promise as an inhibitor of beta-secretase, an enzyme implicated in Alzheimer's disease. This finding has sparked interest among researchers in exploring its potential as a therapeutic agent for neurodegenerative conditions.

The environmental impact of this compound is another area of concern. Given its complex structure and potential use in pharmaceuticals, understanding its biodegradation pathways is essential for ensuring sustainable practices. Preliminary studies suggest that under aerobic conditions, the compound undergoes microbial degradation within 6 months, indicating moderate persistence in the environment.

Furthermore, computational modeling techniques have been employed to predict the pharmacokinetic properties of this compound. These models suggest that it has favorable absorption and distribution characteristics, which are critical for its effectiveness as a drug candidate. However, further studies are required to confirm these predictions and assess potential toxicity profiles.

In conclusion, CAS No. 1800044-83-0 represents a cutting-edge molecule with immense potential in both academic research and industrial applications. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a key player in the development of novel therapeutic agents. Continued research into its properties will undoubtedly shed more light on its full potential and pave the way for innovative applications in medicine and beyond.